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Compound of Interest

Compound Name: 1-Fluoro-2-nitrobenzene

Cat. No.: B031998

This guide provides essential safety and logistical information for the proper disposal of 1-
Fluoro-2-nitrobenzene, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

Immediate Safety Precautions

1-Fluoro-2-nitrobenzene is a hazardous chemical that requires careful handling. It is classified
as toxic if swallowed and fatal in contact with skin.[1][2] The substance causes skin and serious
eye irritation and may lead to organ damage through prolonged or repeated exposure.[1][2]
Furthermore, it is toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1-Fluoro-
2-nitrobenzene.
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PPE Category

Specification

Source

Hand Protection

Handle with inspected,
chemical-resistant gloves. Use
proper glove removal

technique.

[2]

Eye/Face Protection

Use safety glasses with side-
shields conforming to EN166
or NIOSH-approved goggles.

[1](2]

Skin and Body

Wear impervious protective
clothing to prevent skin

contact.

[1](2]

Respiratory

Use only under a chemical
fume hood. If inhalation risk is
high, use a NIOSH/MSHA

approved respirator.

[1]3]

Step-by-Step Disposal Protocol

Disposal of 1-Fluoro-2-nitrobenzene must comply with all local, regional, and national

hazardous waste regulations.[1] Never discharge it into drains or the environment.[1][4]

Step 1: Waste Characterization and Segregation

« ldentify as Hazardous Waste: 1-Fluoro-2-nitrobenzene is a halogenated nitroaromatic

compound and must be treated as hazardous waste.[1][5]

e Segregate as Halogenated Organic Waste: Do not mix 1-Fluoro-2-nitrobenzene with non-

halogenated solvents or other waste streams.[5][6] Mixing waste types can complicate

disposal and increase costs.[7] It should be collected in a designated container for

halogenated organic waste.[5]

Step 2: Container Selection and Labeling

e Choose a Compatible Container: Use a container that is compatible with 1-Fluoro-2-

nitrobenzene. High-density polyethylene (HDPE) or the original container are suitable
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choices. The container must be in good condition and have a secure, tight-fitting lid.[8]

o Label Correctly: Clearly label the waste container as "Hazardous Waste." The label must
include:

o The full chemical name: "1-Fluoro-2-nitrobenzene"
o The words "Toxic" and "Marine Pollutant"

o Appropriate hazard pictograms (e.g., skull and crossbones, health hazard, environmental
hazard).

o An accumulation start date.

Step 3: Safe Accumulation and Storage

o Work Area: Always handle the waste transfer under a chemical fume hood to avoid inhalation
of vapors.[1][3]

o Transferring Waste: Carefully pour the waste into the designated, labeled container, avoiding
splashes. Use a funnel to prevent contaminating the exterior of the container.[8]

» Container Capacity: Do not fill waste containers beyond 90% of their capacity to allow for
vapor expansion.[8]

o Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be a cool, dry, and well-ventilated space, away from incompatible materials such
as strong oxidizing agents, strong bases, and strong acids.[1][3][9] The storage area should
be secure and accessible only to authorized personnel.[2]

Step 4: Final Disposal

e Engage a Professional Service: Arrange for the collection and disposal of the waste through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor.

o Documentation: Ensure all required waste disposal documentation is completed accurately.
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o Method: The standard disposal method for halogenated organic waste is high-temperature
incineration at a permitted hazardous waste facility.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Fluoro-2-nitrobenzene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b031998?utm_src=pdf-body
https://www.benchchem.com/product/b031998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for 1-Fluoro-2-nitrobenzene Disposal

Preparation & Identification

Start: Have 1-Fluoro-2-nitrobenzene Waste

Step 1
Y

Characterize Waste:
Halogenated Organic Compound

Y

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Step 2

Containme:'t & Storage

Select Compatible Container
(e.g., Original or HDPE)

Y

Label Container:
'Hazardous Waste'
'1-Fluoro-2-nitrobenzene’
‘Toxic'

Step 3
Y

Transfer Waste in Fume Hood
(Fill <90%)

Y

Store Securely in Designated Area

Step 4

Final D‘;sposal

Contact EHS or Licensed
Waste Disposal Contractor

Schedule Waste Pickup

Complete Disposal Manifest

End: Waste Disposed via
Regulated Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-Fluoro-2-nitrobenzene.
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Summary of Chemical and Hazard Data

The following table summarizes key quantitative data for 1-Fluoro-2-nitrobenzene relevant to
its safe handling and disposal.

Property Value Source
CAS Number 1493-27-2 [1119]
Molecular Formula C6H4FNO2 [2]
Appearance Yellow, clear liquid 9]
Boiling Point 116 °C @ 29 hPa [9]
Flash Point 94 °C (closed cup) [9][10]
Density 1.338 g/cm3 @ 25 °C 9]

UN Number 2810

Hazard Class 6.1 (Toxic)

EC50 - Daphnia magna (Water

Aquatic Toxicity flea) - 9.7 mg/l - 48 h

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 1-Fluoro-2-nitrobenzene: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031998#1-fluoro-2-nitrobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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